Cas no 1804635-96-8 (3-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804635-96-8
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4832109
• Update Time: 2025-08-05

3-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-6(15)4-5(14)2(12)1-3(13-4)16-7(9,10)11/h1,14H
• SMILES： IC1=CC(=NC(C(=O)Cl)=C1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-4-iodo-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

3-Hydroxy-4-Iodo-6-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride (CAS No. 1804635-96-8)

The compound 3-Hydroxy-4-Iodo-6-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride (CAS No. 1804635-96-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The molecule's structure is characterized by a pyridine ring substituted with hydroxyl, iodo, trifluoromethoxy, and carbonyl chloride groups, each contributing distinct chemical functionalities.

The pyridine ring serves as the core structure, providing aromatic stability and a platform for further functionalization. The hydroxyl group at position 3 introduces hydrophilic properties, enhancing the compound's solubility in polar solvents. The iodo group at position 4 is notable for its high electron-withdrawing effect, which can influence the reactivity of the molecule in various reactions. The trifluoromethoxy group at position 6 is a strong electron-withdrawing substituent, further modulating the electronic environment of the pyridine ring. Lastly, the carbonyl chloride group at position 2 is highly reactive, making it a valuable component in peptide synthesis and other nucleophilic acyl substitution reactions.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in drug discovery and materials science. For instance, researchers have explored the use of 3-Hydroxy-4-Iodo-6-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties. The compound's ability to undergo various transformations, such as nucleophilic acyl substitution and coupling reactions, makes it an invaluable building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes oxidation, substitution, or coupling reactions to introduce the desired functional groups. The introduction of the trifluoromethoxy group often involves electrophilic substitution reactions under specific conditions to ensure regioselectivity and yield optimization.

The application of 3-Hydroxy-4-Iodo-6-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride extends beyond traditional organic synthesis. It has been utilized in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups play a critical role in controlling the structural properties of these materials. Additionally, its reactivity makes it a promising candidate for use in catalytic processes and green chemistry initiatives.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly enhances the electrophilicity of the carbonyl chloride moiety, making it more susceptible to nucleophilic attack. This understanding has facilitated the design of more efficient synthetic routes and reaction conditions for this compound.

In conclusion, 3-Hydroxy-4-Iodo-6-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride (CAS No. 1804635-96-8) is a versatile and highly functionalized organic molecule with diverse applications across multiple disciplines. Its unique combination of substituents makes it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.